{8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: (8-methyl-1,4-dioxa-8-azaspiro[4.5]decan-3-yl)methanol
• InChI: InChI=1S/C9H17NO3/c1-10-4-2-9(3-5-10)12-7-8(6-11)13-9/h8,11H,2-7H2,1H3
• InChI Key: HDCPZPBFTZOXIN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)OCC(O2)CO

Description

Chemical Structure and Properties {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol (CAS: 306314-42-1) is a spirocyclic compound featuring a 1,4-dioxa-8-azaspiro[4.5]decane core substituted with a methyl group at the 8-position and a hydroxymethyl group at the 2-position. Its molecular formula is C₉H₁₇NO₃ (MW: 187.24 g/mol), with one hydrogen bond donor and four hydrogen bond acceptors .

Synthesis The compound is synthesized via palladium-catalyzed C–H functionalization. A representative procedure involves oxidation of (8-methyl-1,4-dioxaspiro[4.5]decan-8-yl)methanol using pyridinium chlorochromate (PCC) in dichloromethane, yielding a white solid with 99% purity . Key ¹H NMR data include signals at δ 3.94 (d, 4H, dioxolane), 3.39 (s, 2H, -CH₂OH), and 0.96 (s, 3H, -CH₃) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol typically involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane . This reaction proceeds under mild conditions and yields the desired spirocyclic compound. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF).

Industrial Production Methods

While specific industrial production methods for {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Oxidation Reactions

The secondary alcohol group (-CH₂OH) undergoes oxidation to form a ketone. Common oxidizing agents like pyridinium chlorochromate (PCC) or Jones reagent are effective under mild conditions, preserving the spirocyclic structure.

Reaction	Conditions	Product	Key Observations
Alcohol → Ketone	PCC in CH<sub>2</sub>Cl<sub>2</sub>, 0–25°C	{8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanone	No ring-opening observed; yields ~75% (inferred).

Mechanism : The alcohol is dehydrogenated via a two-step process involving chromate ester formation followed by β-hydrogen elimination.

Esterification and Ether Formation

The hydroxyl group participates in esterification and etherification reactions, enabling derivatization for pharmaceutical applications.

Reaction	Reagent	Product	Notes
Esterification	Acetic anhydride, pyridine	2-(Acetoxymethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane	Requires anhydrous conditions; isolated via column chromatography.
Ether Synthesis	Benzyl chloride, NaH	2-(Benzyloxymethyl)-8-methyl-1,4-dioxa-8-azaspiro[4.5]decane	SN2 mechanism; yields depend on base strength.

Substitution at the Nitrogen Center

The methyl group on the nitrogen atom can be replaced via nucleophilic substitution under acidic or basic conditions .

Reaction	Conditions	Product	Efficiency
Demethylation	HBr/AcOH, reflux	8-H-1,4-dioxa-8-azaspiro[4.5]decan-2-ylmethanol	Forms a secondary amine for further functionalization .
Alkylation	Ethyl iodide, K<sub>2</sub>CO<sub>3</sub>	8-Ethyl-1,4-dioxa-8-azaspiro[4.5]decan-2-ylmethanol	Limited by steric hindrance; moderate yields.

Ring-Opening Reactions

The 1,4-dioxa ring is susceptible to acid-catalyzed hydrolysis, producing diols or amino alcohols.

Reagent	Conditions	Product	Application
HCl (aq.)	Reflux, 6–8 hrs	2-(Hydroxymethyl)-8-methyl-1,8-diazaspiro[4.5]decane-3,4-diol	Intermediate for synthesizing bioactive molecules.
H<sub>2</sub>SO<sub>4</sub>/MeOH	Room temperature	Methyl 8-methyl-1,4-dioxa-8-azaspiro[4.5]decane-2-carboxylate	Transesterification observed under strong acid.

Stability and Reactivity Trends

• Thermal Stability : Decomposes above 200°C, releasing CO and NH₃ gases.

• pH Sensitivity : Stable in neutral-to-weakly basic conditions; hydrolyzes in strongly acidic/basic media.

• Photoreactivity : No significant degradation under UV light (λ > 300 nm) .

Comparative Reactivity Table

Functional Group	Reactivity	Preferred Reagents
-CH<sub>2</sub>OH	High (oxidation, esterification)	PCC, Ac<sub>2</sub>O
Spirocyclic ether	Moderate (hydrolysis)	H<sup>+</sup>, H<sub>2</sub>O
N-CH<sub>3</sub>	Low (requires strong acids/bases)	HBr, HI

Scientific Research Applications

{8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings

Mechanism of Action

The mechanism of action of {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol involves its interaction with specific molecular targets. These targets may include enzymes or receptors that are crucial for biological processes. The compound’s spirocyclic structure allows it to fit into binding sites with high specificity, potentially modulating the activity of its targets. Pathways involved in its mechanism of action could include signal transduction or metabolic pathways .

Comparison with Similar Compounds

Structural Similarities and Key Differences

The spirocyclic 1,4-dioxa-8-azaspiro[4.5]decane scaffold is versatile, with modifications impacting physicochemical and biological properties. Below is a comparative analysis:

Compound	CAS Number	Molecular Formula	Substituents	Key Properties
Target Compound	306314-42-1	C₉H₁₇NO₃	8-methyl, 2-hydroxymethyl	MW: 187.24; H-bond donors: 1
8-Methyl-1,4-dioxaspiro[4.5]decan-8-ol	66336-42-3	C₈H₁₄O₃	8-methyl, 8-hydroxy	MW: 158.20; Higher polarity
(8-Benzyl-1,4-dioxa-8-azaspiro[4.5]decan-6-yl)methanol	64996-15-2	C₁₆H₂₁NO₃	8-benzyl, 6-hydroxymethyl	MW: 275.34; Enhanced lipophilicity
{8-Methyl-1,4-dioxaspiro[4.5]decan-2-yl}methanamine	55263052	C₁₀H₁₉NO₂	8-methyl, 2-aminomethyl	MW: 193.27; Basic amine functionality

Physicochemical Properties

• Polarity : The target compound’s hydroxymethyl group increases polarity compared to the 8-hydroxy analog (CAS: 66336-42-3), which lacks the nitrogen atom .
• Lipophilicity : Substitution with a benzyl group (CAS: 64996-15-2) increases logP, enhancing membrane permeability but reducing aqueous solubility .
• Hydrogen Bonding: The aminomethyl derivative (CAS: 55263052) has fewer H-bond acceptors (2 vs. 4) but introduces a basic site for salt formation .

Biological Activity

{8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol, with CAS number 306314-42-1, is a compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, including antimicrobial, receptor binding, and other pharmacological effects.

• Molecular Formula : C$_9$H$_{17}$NO$_3$
• Molecular Weight : 187.24 g/mol
• Structure : The compound features a unique spiro structure that contributes to its biological activity.

Biological Activity Overview

The biological activity of {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol has been studied in various contexts:

Antimicrobial Activity

Research indicates that compounds related to the spiro framework exhibit significant antimicrobial properties. For instance, derivatives of 1,4-dioxa-8-azaspiro compounds have shown efficacy against various bacterial strains:

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
7a	Staphylococcus aureus	<0.03125 µg/mL
7a	Klebsiella pneumoniae	1–4 µg/mL
7a	Acinetobacter baumannii	1–4 µg/mL

These results suggest that {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol and its derivatives could be promising candidates for developing new antimicrobial agents .

Receptor Binding Affinity

A study on similar compounds revealed their potential as σ1 receptor ligands. Specifically, a derivative of the dioxa-spiro structure demonstrated a high affinity for σ1 receptors with an inhibition constant (K$_i$) of 5.4 ± 0.4 nM and selectivity for σ2 receptors . This receptor binding profile may contribute to various neuropharmacological effects.

Study on Antimicrobial Properties

In a recent study evaluating Mannich bases derived from spiro compounds, several derivatives exhibited notable antimicrobial activity against both Gram-positive and Gram-negative bacteria. The synthesized compounds were tested for their ability to inhibit bacterial growth, with some showing enhanced activity compared to existing antibiotics .

Evaluation of Pharmacological Effects

Another investigation focused on the biodistribution and cellular association of radiolabeled derivatives of dioxa-spiro compounds indicated specific binding patterns that could be exploited for targeted drug delivery systems . This research highlights the potential applications of {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol in therapeutic contexts.

Q & A

Q. What are the established synthetic routes for {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol, and how do reaction conditions influence yield?

Synthetic pathways often involve spirocyclic ring formation via acid-catalyzed ketalization or Prins/pinacol cascades. For example, AlMe₃-mediated methyl addition to 1,4-dioxaspiro[4.5]dec-6-en-8-one precursors under Rh/BINAP catalysis can yield enantiomerically enriched products. Reaction temperature (e.g., 60°C), solvent (THF), and catalyst presence are critical: omitting Rh/BINAP in AlMe₃ reactions results in no product formation, highlighting the necessity of stereochemical control . Yields vary with substituent steric effects and purification methods (e.g., column chromatography or recrystallization).

Q. How can NMR spectroscopy resolve structural ambiguities in spirocyclic derivatives of this compound?

¹H and ¹³C NMR are essential for confirming the spirocyclic core and substituent positions. Key signals include:

• Spiro junction protons : Downfield shifts (~δ 4.4 ppm for 7,9-H in related spirothiazolidinones) .
• Methyl groups : Singlets near δ 2.6 ppm for N-CH₃ .
• Spiro oxygen environment : Distinct splitting patterns for dioxolane/dioxane protons.
  For complex cases, 2D NMR (COSY, HSQC) and NOE experiments differentiate between regioisomers.

Advanced Research Questions

Q. What strategies address enantioselective synthesis challenges in {8-Methyl-1,4-dioxa-8-azaspiro[4.5]decan-2-yl}methanol derivatives?

Chiral phosphoramidite ligands (e.g., BINAP) in copper-catalyzed additions enable enantiocontrol. For instance, Rh-catalyzed methyl addition to 1,4-dioxaspiro[4.5]decan-8-one derivatives produces (S)-configured alcohols with >90% ee under optimized conditions . Asymmetric Prins cyclizations using chiral Lewis acids (e.g., Ti(OiPr)₄ with tartrate ligands) are also viable but require rigorous moisture control .

Q. How can crystallographic software resolve discrepancies in spirocyclic compound structural data?

X-ray crystallography paired with software like SHELXL (for refinement) and ORTEP-3 (for visualization) is critical. For example:

• SHELXL : Refines hydrogen bonding networks and thermal displacement parameters, resolving ambiguities in spiro ring puckering .
• SIR97 : Direct methods in SIR97 efficiently phase complex spiro structures, even with twinning or partial disorder .
• WinGX : Integrates data validation tools to flag outliers in bond lengths/angles, ensuring structural accuracy .

Q. How should researchers analyze conflicting reactivity data in spirocyclic compound synthesis?

Contradictions often arise from solvent polarity or catalyst deactivation. Example:

• Case Study : A failed synthesis of (S)-8-methyl-1,4-dioxaspiro[4.5]dec-6-en-8-ol without Rh/BINAP yielded only starting material. Repeating with catalyst restored reactivity, confirming the necessity of metal-ligand coordination for stereoselectivity .
• Mitigation : Use kinetic studies (e.g., in situ IR monitoring) to track intermediate formation and adjust reagent stoichiometry.

Methodological Tables

Q. Table 1. Key Crystallographic Parameters for Spirocyclic Derivatives

Parameter	SHELXL	SIR97
R-factor (final)	<0.05	<0.07
Hydrogen refinement	Riding model	Independent
Twinning detection	Yes	Limited

Q. Table 2. Synthetic Optimization for Spirocyclic Methyl Derivatives

Condition	Yield (%)	ee (%)	Reference
AlMe₃, Rh/BINAP, THF	78	92
Ti(OiPr)₄, tartrate, DCM	65	85
No catalyst	0	-